N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide

• IUPAC Name: N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide
• InChI: InChI=1S/C27H24ClNO5/c1-3-32-22-14-9-17(15-23(22)33-4-2)16-24(30)29-25-20-7-5-6-8-21(20)34-27(25)26(31)18-10-12-19(28)13-11-18/h5-15H,3-4,16H2,1-2H3,(H,29,30)
• InChI Key: JJPWIRVXUZEGBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Cl)OCC
• Molecular Formula: C27H24ClNO5
• Molecular Weight: 477.9 g/mol

Description

N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide (CBDA) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. CBDA belongs to the class of benzofuran compounds and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide is not fully understood. However, studies have suggested that N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide exerts its biological effects through the modulation of various signaling pathways. N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has been found to activate the cannabinoid receptor type 1 (CB1) and type 2 (CB2), which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has also been found to possess anti-cancer properties by inducing apoptosis in cancer cells. Furthermore, N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide is also relatively stable, which makes it suitable for long-term storage. However, one of the limitations of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide is that its exact mechanism of action is not fully understood, which makes it difficult to determine its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide. One of the areas of research is to investigate the potential use of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide in the treatment of neurodegenerative diseases. Another area of research is to explore the potential use of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide as an anti-cancer agent. Furthermore, future studies could investigate the effect of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide on the immune system and its potential use in the treatment of autoimmune diseases. Overall, the study of N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has the potential to lead to the development of new therapeutic agents for a range of diseases.

Scientific Research Applications

N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties. N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]-2-(3,4-diethoxyphenyl)acetamide has also been investigated for its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.